Cas no 2229312-25-6 (1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol
• CAS No: 2229312-25-6
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6324807
• PubChem ID: 165976902
• Update Time: 2025-10-29

1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol
• 1-[(4-bromo-5-methylthiophen-2-yl)methyl]cyclopropan-1-ol
• 2229312-25-6
• EN300-1919317

• Inchi： 1S/C9H11BrOS/c1-6-8(10)4-7(12-6)5-9(11)2-3-9/h4,11H,2-3,5H2,1H3
• InChI Key： QRJKWMBFPPGTFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)CC1(CC1)O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol

1-(4-Bromo-5-Methylthiophen-2-yl)Methylcyclopropan-1-ol: A Comprehensive Overview

The compound 1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol, identified by the CAS number 2229312-25-6, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which are known for their unique chemical properties and reactivity. The molecule consists of a cyclopropanol group attached to a substituted thiophene ring, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

The thiophene ring in this compound is substituted with a bromine atom at the 4-position and a methyl group at the 5-position, which introduces both electronic and steric effects. These substituents influence the reactivity of the molecule, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted the importance of such substituted thiophenes in the development of novel pharmaceutical agents, where their unique electronic properties can be exploited to modulate biological activity.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. For instance, the cyclopropanol group can be readily modified through oxidation or reduction reactions to yield derivatives with enhanced functionality. Such derivatives have shown promise in drug discovery programs, particularly in targeting specific enzyme systems or receptor sites.

In terms of synthesis, this compound can be prepared via a variety of routes, including coupling reactions and ring-opening strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical properties and biological activity.

The application of this compound extends beyond traditional pharmaceutical research. Its unique structure makes it an attractive candidate for use in materials science, particularly in the development of novel polymers or optoelectronic materials. The thiophene moiety, being aromatic and conjugated, contributes to electronic delocalization, which is desirable in such applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have focused on its biodegradation under various conditions, with findings suggesting that it undergoes microbial transformation under aerobic conditions. This information is vital for assessing its environmental safety and guiding its responsible use in industrial settings.

In conclusion, 1-(4-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.